![molecular formula C18H13NO2 B295386 10,11-dimethyl-6H-chromeno[4,3-b]quinolin-6-one](/img/structure/B295386.png)
10,11-dimethyl-6H-chromeno[4,3-b]quinolin-6-one
Overview
Description
10,11-dimethyl-6H-chromeno[4,3-b]quinolin-6-one, also known as CQ1, is a heterocyclic compound that has gained significant attention in the scientific community due to its potential applications in various fields. CQ1 is a derivative of chromenoquinoline and has a unique chemical structure that makes it a promising candidate for various research applications.
Mechanism of Action
The mechanism of action of 10,11-dimethyl-6H-chromeno[4,3-b]quinolin-6-one is not fully understood, but studies have suggested that it acts by inhibiting various cellular pathways involved in cancer cell growth and proliferation. This compound has been shown to induce apoptosis in cancer cells by activating the caspase pathway. Additionally, this compound has been shown to inhibit the activity of various enzymes involved in the cell cycle, leading to cell cycle arrest.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound has potent anti-cancer properties and can inhibit the growth of cancer cells. Additionally, this compound has been shown to have neuroprotective effects and can protect against oxidative stress-induced damage in neuronal cells. However, further studies are required to investigate the full extent of this compound's biochemical and physiological effects.
Advantages and Limitations for Lab Experiments
One of the significant advantages of 10,11-dimethyl-6H-chromeno[4,3-b]quinolin-6-one is its potent anti-cancer properties. This compound has been shown to be effective against various types of cancer cells and can induce apoptosis in cancer cells. Additionally, this compound has been investigated for its potential use in the treatment of neurodegenerative diseases, making it a promising candidate for future research. However, one of the limitations of this compound is its low solubility in water, which can make it challenging to work with in lab experiments.
Future Directions
There are various future directions for research on 10,11-dimethyl-6H-chromeno[4,3-b]quinolin-6-one. One of the significant directions is to investigate the full extent of this compound's anti-cancer properties and its potential use in cancer therapy. Additionally, further studies are required to investigate the mechanism of action of this compound and its potential use in the treatment of neurodegenerative diseases. Furthermore, studies are required to investigate the pharmacokinetics and toxicology of this compound to determine its safety and efficacy in humans.
Synthesis Methods
The synthesis of 10,11-dimethyl-6H-chromeno[4,3-b]quinolin-6-one involves a multi-step process that starts with the synthesis of 3-formylchromone. This intermediate is then reacted with 2-aminoacetophenone in the presence of a base to form the chromenoquinoline ring system. The final step involves the introduction of a methyl group at the 10 and 11 positions of the chromenoquinoline ring using a Friedel-Crafts alkylation reaction. The overall yield of this compound synthesis is around 40%.
Scientific Research Applications
10,11-dimethyl-6H-chromeno[4,3-b]quinolin-6-one has shown promising results in various research applications. One of the significant applications of this compound is in the field of cancer research. Studies have shown that this compound has potent anti-cancer properties and can induce apoptosis in cancer cells. This compound has also been shown to inhibit the growth of cancer cells by inducing cell cycle arrest. Additionally, this compound has been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
Properties
Molecular Formula |
C18H13NO2 |
|---|---|
Molecular Weight |
275.3 g/mol |
IUPAC Name |
10,11-dimethylchromeno[4,3-b]quinolin-6-one |
InChI |
InChI=1S/C18H13NO2/c1-10-7-8-12-9-14-17(19-16(12)11(10)2)13-5-3-4-6-15(13)21-18(14)20/h3-9H,1-2H3 |
InChI Key |
HDGDYGGJZKRTDD-UHFFFAOYSA-N |
SMILES |
CC1=C(C2=NC3=C(C=C2C=C1)C(=O)OC4=CC=CC=C43)C |
Canonical SMILES |
CC1=C(C2=NC3=C(C=C2C=C1)C(=O)OC4=CC=CC=C43)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
